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This document provides a detailed protocol for conducting a time-kill assay with ACHN-975
TFA, a selective inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine
deacetylase (LpxC) enzyme in Gram-negative bacteria. These assays are crucial for evaluating
the pharmacodynamic properties of ACHN-975, specifically its bactericidal or bacteriostatic
activity over time.

Introduction

ACHN-975 is a potent inhibitor of LpxC, an essential enzyme in the lipid A biosynthetic pathway
of Gram-negative bacteria.[1][2] Lipid A is a critical component of the lipopolysaccharide (LPS)
that forms the outer leaflet of the outer membrane of these bacteria. By inhibiting LpxC, ACHN-
975 disrupts the integrity of the bacterial outer membrane, leading to cell death.[3] Time-Kkill
assays are essential in vitro studies that provide insights into the rate and extent of bacterial
killing by an antimicrobial agent, helping to characterize its activity as concentration-dependent
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or time-dependent.[4][5] For ACHN-975, studies have demonstrated concentration-dependent
bactericidal activity against Pseudomonas aeruginosa.

Data Presentation
Table 1: In Vitro Activity of ACHN-975 Against Gram-

Negative Bacteria

Bacterial Species MICso (pg/mL) MICo0 (ug/mL)
Enterobacteriaceae spp. 0.5 2
Pseudomonas aeruginosa 0.06 0.25
Acinetobacter baumannii >64 >64

MIC (Minimum Inhibitory Concentration) values are based on broth microdilution methods as
described in CLSI guidelines. Data compiled from multiple sources.

Signaling Pathway: ACHN-975 Mechanism of Action
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Caption: Mechanism of action of ACHN-975 in the Lipid A biosynthesis pathway.
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Experimental Protocols
ACHN-975 TFA Time-Kill Assay Protocol

This protocol outlines the methodology for performing a time-kill assay to determine the
bactericidal activity of ACHN-975 TFA against a selected Gram-negative bacterial strain.

1. Materials

e ACHN-975 TFA (Trifluoroacetic acid salt)

o Gram-negative bacterial strain (e.g., P. aeruginosa ATCC 27853)
o Cation-adjusted Mueller-Hinton Broth (CAMHB)

e Phosphate-buffered saline (PBS), sterile

o Tryptic Soy Agar (TSA) or other suitable non-selective agar plates
 Sterile culture tubes or flasks

» Sterile 96-well microtiter plates

e Spectrophotometer

 Incubator (37°C) with shaking capabilities

o Micropipettes and sterile tips

 Serial dilution tubes

e Automated colony counter or manual counting equipment

2. Preparation of Reagents and Bacterial Inoculum

o ACHN-975 Stock Solution: Prepare a stock solution of ACHN-975 TFA in a suitable solvent
(e.g., sterile water or DMSO) at a concentration of 10 mg/mL. Further dilute as needed for
the experiment.
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» Bacterial Inoculum Preparation:

o From a fresh culture plate (18-24 hours growth), inoculate a few colonies of the test
organism into a tube containing 5 mL of CAMHB.

o Incubate at 37°C with shaking (200-250 rpm) until the culture reaches the mid-logarithmic
phase of growth (typically an optical density at 600 nm (ODeoo) of 0.4-0.6).

o Dilute the bacterial suspension in fresh, pre-warmed CAMHB to achieve a starting
inoculum of approximately 5 x 10> colony-forming units (CFU)/mL. The exact dilution will
need to be determined empirically for each strain.

3. Time-Kill Assay Procedure
o Assay Setup:

o Prepare a series of culture tubes or flasks, each containing the appropriate concentration
of ACHN-975 in CAMHB. Concentrations should typically range from 0.5x to 64x the
Minimum Inhibitory Concentration (MIC) of the test organism.

o Include a growth control tube containing only CAMHB and the bacterial inoculum (no
drug).

o Include a sterility control tube containing only CAMHB.
« Inoculation:

o Inoculate each tube (except the sterility control) with the prepared bacterial suspension to
achieve a final concentration of approximately 5 x 10> CFU/mL.

e Incubation and Sampling:
o Incubate all tubes at 37°C with constant agitation (200-250 rpm).

o At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw a 100 pL aliquot from
each tube.

» Serial Dilution and Plating:
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o Perform ten-fold serial dilutions of each aliquot in sterile PBS.

o Plate 100 pL of the appropriate dilutions onto TSA plates. The choice of dilutions to plate
will depend on the expected bacterial count at each time point.

e Colony Counting:
o Incubate the plates at 37°C for 18-24 hours.
o Count the number of colonies on plates that have between 30 and 300 colonies.

o Calculate the CFU/mL for each time point using the formula: CFU/mL = (Number of
colonies x Dilution factor) / Volume plated (mL)

o Data Analysis:

o Plot the logio CFU/mL versus time for each ACHN-975 concentration and the growth
control.

o Bactericidal activity is typically defined as a >3-logio (99.9%) reduction in CFU/mL from the
initial inoculum.

Experimental Workflow
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Caption: Workflow diagram for the ACHN-975 time-kill assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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